Cas no 1805757-66-7 (4-(2-Bromopropanoyl)-3-ethylmandelic acid)

• Product Name: 4-(2-Bromopropanoyl)-3-ethylmandelic acid
• CAS No: 1805757-66-7
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4941006
• Update Time: 2025-05-19

4-(2-Bromopropanoyl)-3-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-3-ethylmandelic acid

• Inchi： 1S/C13H15BrO4/c1-3-8-6-9(12(16)13(17)18)4-5-10(8)11(15)7(2)14/h4-7,12,16H,3H2,1-2H3,(H,17,18)
• InChI Key： KIMKJRDJFAKWLC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(C(=O)O)O)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6

Additional information on 4-(2-Bromopropanoyl)-3-ethylmandelic acid

Professional Introduction to 4-(2-Bromopropanoyl)-3-ethylmandelic Acid (CAS No. 1805757-66-7)

4-(2-Bromopropanoyl)-3-ethylmandelic acid, identified by its CAS number 1805757-66-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a brominated propanoyl group and an ethyl mandelic acid backbone, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 4-(2-Bromopropanoyl)-3-ethylmandelic acid consists of a carboxylic acid functional group attached to a benzene ring, which is further modified by an ethyl mandelic side chain and a bromine substituent at the second carbon position of the propanoyl moiety. This specific arrangement imparts distinct reactivity patterns, making it a versatile building block for constructing more complex molecules. The presence of the bromine atom, in particular, enhances its utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry for the synthesis of biaryl and heteroaryl compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of 4-(2-Bromopropanoyl)-3-ethylmandelic acid. Research has demonstrated that modifications to this scaffold can yield compounds with enhanced biological activity. For instance, studies have shown that incorporating this moiety into kinase inhibitors can lead to improved binding affinity and selectivity. Kinase enzymes are critical targets in oncology and inflammatory diseases, making such inhibitors highly sought after in drug discovery.

One notable application of 4-(2-Bromopropanoyl)-3-ethylmandelic acid is in the synthesis of protease inhibitors. Proteases play pivotal roles in various physiological processes, including signal transduction and pathogen infection. By leveraging the reactivity of the bromine atom, researchers have been able to develop novel protease inhibitors that exhibit potent activity against targets such as matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue degradation. The ethyl mandelic group provides additional conformational flexibility, allowing for fine-tuning of inhibitor properties.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been explored as a precursor for materials with specialized properties. For example, researchers have investigated its incorporation into polymer matrices to enhance thermal stability and mechanical strength. These polymers find applications in high-performance coatings and advanced materials science.

The synthesis of 4-(2-Bromopropanoyl)-3-ethylmandelic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination of a propyl halide followed by condensation with an ester derivative of mandelic acid. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for facilitating further research and commercial applications.

In conclusion, 4-(2-Bromopropanoyl)-3-ethylmandelic acid (CAS No. 1805757-66-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its role as an intermediate in the synthesis of biologically active compounds underscores its importance in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, its significance is expected to grow further.